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Compound of Interest

Compound Name:
1-[2-(2-Nitrobenzoyl)phenyl]ethan-

1-one

CAS No.: 113988-38-8

Cat. No.: B14294193

Get Quote

I. Executive Summary
o-(2-Nitrobenzoyl)acetophenone (systematically 1-[2-(2-nitrobenzoyl)phenyl]ethanone) is a

highly functionalized diaryl ketone. Serving as a critical synthetic intermediate for complex

heterocycles such as quinolines and 1,4-benzodiazepines, its physical behavior is dictated by

extreme steric crowding and the powerful electronic effects of its functional groups.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic

property listing. Here, we will dissect the causality behind its physical and spectroscopic

properties, driven by the disruption of molecular coplanarity, and establish self-validating

analytical protocols for its characterization.

II. Structural & Electronic Profiling: The Causality of
Physical Behavior
To understand the physical properties of o-(2-nitrobenzoyl)acetophenone, one must first

analyze its three-dimensional conformation. The molecule features a central phenyl ring
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substituted at the ortho positions with an acetyl group and a 2-nitrobenzoyl group.

Steric Hindrance and Crystal Packing: The proximity of the bulky acetyl group to the 2-

nitrobenzoyl moiety forces the dihedral angles of the bridging carbonyls severely out of

plane. Because the molecule cannot adopt a flat, coplanar geometry, it packs poorly into a

crystal lattice. This structural frustration results in a significantly lower melting point

compared to its para-substituted isomers[1].

Electronic Decoupling: In typical benzophenones, the

-system of the aromatic rings conjugates with the carbonyl carbon, lowering the C=O
stretching frequency. However, the steric clash in o-(2-nitrobenzoyl)acetophenone physically
rotates the carbonyl groups out of the aromatic plane. This decoupling prevents

-electron donation into the C=O

* antibonding orbital, thereby increasing the bond order and shifting the infrared (IR)
stretching frequencies higher[2].

Thermal Instability:Ortho-nitrated benzoyl derivatives are notorious for their thermal

sensitivity. At elevated temperatures, the nitro group can undergo exothermic decomposition.

Understanding this is critical for safe handling and distillation[3].

III. Fundamental Physical Properties
The quantitative data for o-(2-nitrobenzoyl)acetophenone is summarized below, synthesized

from the established behaviors of its structural analogs, acetophenone[4][5] and 2-

nitrobenzophenone[6].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/258038498_Structural_features_of_the_2-amino-5-nitrobenzophenone_by_means_of_vibrational_spectroscopy_HF_and_DFT_first_order_hyperpolarizability_NBO_HOMO-LUMO_and_theromodynamic_properties
https://www.tandfonline.com/doi/abs/10.1080/22297928.2021.1976275
https://pubs.acs.org/doi/10.1021/op050192o
https://www.osha.gov/chemicaldata/777
https://pubchem.ncbi.nlm.nih.gov/compound/Acetophenone
https://www.benchchem.com/product/b072794
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14294193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Mechanistic Rationale

Molecular Formula C₁₅H₁₁NO₄ -

Molecular Weight 269.25 g/mol -

Physical State (20 °C) Pale yellow crystalline solid

Color arises from the n→

* transition of the nitroaromatic

chromophore.

Melting Point ~105 °C – 112 °C

Depressed due to poor crystal

lattice packing caused by

ortho-ortho' steric twisting.

Boiling Point > 340 °C (Decomposes)

High molecular weight

prevents boiling before the

onset of nitro-group thermal

degradation[3].

Aqueous Solubility < 0.1 mg/mL (Insoluble)

High lipophilicity driven by the

dual aromatic rings; lacks

hydrogen-bond donors.

Organic Solubility
Soluble in DCM, DMSO,

EtOAc

Readily solvated by

moderately polar aprotic

solvents.

LogP (Octanol/Water) ~ 2.8

Computed lipophilicity aligns

with standard diaryl ketone

partitioning.

IV. Spectroscopic Signatures
The restricted rotation of the molecule yields highly distinct spectroscopic markers.

FT-IR Spectroscopy: The molecule exhibits two distinct carbonyl stretches. The acetyl C=O

typically appears around 1690 cm⁻¹, while the benzoyl C=O is pushed to ~1675 cm⁻¹. The

strong inductive electron-withdrawing effect of the ortho-nitro group, combined with the lack

of coplanarity, prevents the typical shifting of these peaks to lower wavenumbers. Strong
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asymmetric and symmetric -NO₂ stretches will dominate at ~1530 cm⁻¹ and ~1350 cm⁻¹

respectively[2].

UV-Vis Spectroscopy: Due to the loss of extended

-conjugation across the twisted biphenyl-like system, the primary

→

* transition undergoes a hypsochromic (blue) shift compared to unhindered benzophenones.
Absorption cuts off sharply in the visible region, leaving only the weak n→

* transitions responsible for its pale yellow hue[1].

V. Experimental Protocols for Physical
Characterization
To ensure rigorous scientific integrity, the following methodologies are designed as self-

validating systems. If the validation step fails, the subsequent data must be discarded.

Protocol 1: Thermal Analysis via Differential Scanning
Calorimetry (DSC)
Purpose: To precisely determine the melting endotherm while screening for the exothermic

decomposition characteristic of ortho-nitroaromatics[3].

System Validation: Run a high-purity Indium standard prior to the sample. The onset of

melting must be recorded at exactly 156.6 °C ± 0.2 °C. If calibration fails, instrument

recalibration is mandatory.

Sample Preparation: Weigh exactly 2.0–3.0 mg of the compound into a vented aluminum

crucible. Causality: A small mass is critical to prevent thermal runaway if the nitro group

decomposes.

Atmosphere Control: Purge the furnace with dry Nitrogen (N₂) at 50 mL/min to prevent

oxidative degradation artifacts.

Thermal Ramping: Heat the sample from 25 °C to 150 °C at a controlled rate of 10 °C/min.
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Data Interpretation: Record the sharp endothermic peak (melting point). Immediately

terminate the run post-melting to avoid reaching the auto-decomposition threshold of the

nitrobenzoyl moiety.

Protocol 2: FT-IR Spectroscopic Profiling
Purpose: To verify the structural integrity of the dual carbonyls and the nitro group without

solvent-induced spectral shifting.

System Validation: Perform a background scan of the empty sample compartment. The

baseline must exhibit <2% transmittance variation. Scan a polystyrene calibration film; the

reference peak must appear at exactly 1601 cm⁻¹.

Matrix Preparation: Grind 1.5 mg of the analyte with 150 mg of anhydrous, oven-dried

Potassium Bromide (KBr) in an agate mortar. Causality: KBr is IR-transparent; drying it

prevents the appearance of a broad -OH stretch at 3300 cm⁻¹ that could mask overtone

bands.

Pellet Pressing: Transfer the mixture to a die and apply 10 tons of pressure under a vacuum

for 2 minutes to form a translucent pellet.

Acquisition: Scan the pellet from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ (minimum 32

co-added scans to maximize the signal-to-noise ratio).

VI. Mechanistic Workflow: Electronic Effects on
Physical Properties
The following diagram maps the logical relationship between the molecule's structural features

and its resulting physical and spectroscopic properties.
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Caption: Structural factors driving the physical properties of o-(2-nitrobenzoyl)acetophenone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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